N-(4-chlorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C17H15ClN4O4/c1-21-15-14(12(26-2)7-8-19-15)16(24)22(17(21)25)9-13(23)20-11-5-3-10(18)4-6-11/h3-8H,9H2,1-2H3,(H,20,23)
• InChI Key: BVQVFAWZKSSOFQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C17H15ClN4O4
• Molecular Weight: 374.8 g/mol

Description

N-(4-chlorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C17H15ClN4O4 and its molecular weight is 374.78. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

N-(4-chlorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide and its derivatives have been explored for their potential in anticancer treatments. One study synthesized derivatives of this compound and tested their anticancer activity on 60 cancer cell lines. A compound showed appreciable inhibition against eight cancer cell lines, indicating a potential role in cancer treatment (Al-Sanea et al., 2020).

HIV-1 Protease Inhibition

Another significant application is in the field of antiviral therapy, specifically for HIV-1. A derivative of this compound, featuring pyrimidine bases as novel P2 ligands, was shown to have remarkable inhibitory activity against HIV-1 protease. This inhibitor also exhibited appreciable antiviral activity against drug-resistant HIV-1 variants (Zhu et al., 2019).

Antitumor Evaluation

The antitumor properties of various derivatives of this compound have been extensively studied. A series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives were synthesized and evaluated against human breast adenocarcinoma cell lines, with some derivatives showing mild to moderate activity (El-Morsy et al., 2017).

Structural and Synthesis Studies

Studies also focus on the synthesis and structural characterization of compounds related to N-(4-chlorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide. These investigations aid in understanding the molecular structure and potential reactivity of these compounds, which is crucial for their application in medical and pharmaceutical research (Guo & Shun, 2004).